Cas no 1839608-72-8 (Methyl 3,5-dibromo-4-chlorobenzoate)

• Product Name: Methyl 3,5-dibromo-4-chlorobenzoate
• CAS No: 1839608-72-8
• MF: C₈H₅Br₂ClO₂
• MW: 328.385100126266
• MDL: MFCD29918460
• CID: 4728053
• Update Time: 2025-10-29

Methyl 3,5-dibromo-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-dibromo-4-chlorobenzoate
• SPHVFHMFPNBSNZ-UHFFFAOYSA-N
• Methyl 3,5-dibromo-4-chlorobenzoate

• MDL： MFCD29918460
• Inchi： 1S/C8H5Br2ClO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
• InChI Key： SPHVFHMFPNBSNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)OC)C=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,5-dibromo-4-chlorobenzoate

Research Briefing on Methyl 3,5-dibromo-4-chlorobenzoate (CAS: 1839608-72-8) in Chemical and Biomedical Applications

Methyl 3,5-dibromo-4-chlorobenzoate (CAS: 1839608-72-8) is a halogenated aromatic ester that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in pharmaceutical synthesis and material science. This compound, characterized by its unique bromine and chlorine substitutions, serves as a critical intermediate in the development of bioactive molecules and advanced materials. Recent studies have explored its potential in drug discovery, particularly in the synthesis of kinase inhibitors and antimicrobial agents, highlighting its importance in modern medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 3,5-dibromo-4-chlorobenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's halogen-rich structure facilitates efficient cross-coupling reactions, enabling the rapid assembly of complex heterocyclic scaffolds. The resulting inhibitors exhibited potent activity against BTK, a key target in autoimmune diseases and B-cell malignancies, with IC50 values in the low nanomolar range. This research underscores the compound's utility in streamlining the synthesis of high-value therapeutic candidates.

Another notable application of Methyl 3,5-dibromo-4-chlorobenzoate was reported in a 2024 ACS Biomaterials Science & Engineering article, where it was employed as a building block for functionalized polymers. The study highlighted the compound's ability to impart enhanced thermal stability and antimicrobial properties to polymeric materials. By incorporating this halogenated benzoate into polymer backbones, researchers achieved materials with significant biofilm inhibition against Staphylococcus aureus and Escherichia coli, suggesting potential applications in medical device coatings and wound dressings.

Recent advancements in synthetic methodology have also leveraged Methyl 3,5-dibromo-4-chlorobenzoate for catalytic C-H activation reactions. A 2023 Nature Communications paper detailed its use as a directing group in palladium-catalyzed ortho-arylation, enabling the efficient construction of densely functionalized arenes. This breakthrough has important implications for the synthesis of complex natural products and pharmaceuticals, offering a more atom-economical approach compared to traditional cross-coupling strategies.

From a safety and regulatory perspective, recent toxicological assessments of Methyl 3,5-dibromo-4-chlorobenzoate have been conducted to evaluate its environmental impact and handling requirements. A 2024 report by the European Chemicals Agency (ECHA) classified the compound as a skin and eye irritant, recommending proper personal protective equipment during laboratory use. However, its relatively low bioaccumulation potential and rapid degradation under UV light suggest a favorable environmental profile compared to persistent halogenated compounds.

Looking forward, the unique properties of Methyl 3,5-dibromo-4-chlorobenzoate position it as a valuable tool in both pharmaceutical and materials research. Ongoing studies are exploring its potential in radiopharmaceutical labeling, leveraging the bromine isotopes for diagnostic imaging applications. Additionally, its role in metal-organic framework (MOF) synthesis is being investigated for gas storage and separation technologies. As synthetic methodologies continue to evolve, this versatile compound is likely to find even broader applications across chemical and biomedical disciplines.